Cas no 1021235-04-0 (3-Methyl-1-(morpholin-4-yl)butan-2-amine)
3-Methyl-1-(morpholin-4-yl)butan-2-amine is a synthetic organic compound featuring a morpholine-substituted amine structure. Its key advantages include its role as a versatile intermediate in pharmaceutical and agrochemical synthesis, particularly in the development of bioactive molecules. The morpholine moiety enhances solubility and bioavailability, while the branched alkyl chain contributes to structural diversity and binding affinity. This compound is valued for its stability under standard handling conditions and compatibility with a range of reaction conditions, making it suitable for multi-step synthetic routes. Its well-defined chemical properties ensure reproducibility in research and industrial applications, supporting its use in drug discovery and fine chemical production.
1021235-04-0 structure
Product Name:3-Methyl-1-(morpholin-4-yl)butan-2-amine
CAS No:1021235-04-0
MF:C9H20N2O
MW:172.267902374268
CID:2129934
PubChem ID:43199393
Update Time:2025-06-06
3-Methyl-1-(morpholin-4-yl)butan-2-amine Chemical and Physical Properties
Names and Identifiers
-
- 3-methyl-1-(morpholin-4-yl)butan-2-amine
- NE50730
- 3-Methyl-1-(morpholin-4-yl)butan-2-amine
-
- Inchi: 1S/C9H20N2O/c1-8(2)9(10)7-11-3-5-12-6-4-11/h8-9H,3-7,10H2,1-2H3
- InChI Key: ALZXZHUXSVMNLQ-UHFFFAOYSA-N
- SMILES: O1CCN(CC1)CC(C(C)C)N
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 3
- Complexity: 122
- Topological Polar Surface Area: 38.5
Experimental Properties
- Density: 1.0±0.1 g/cm3
- Boiling Point: 246.7±20.0 °C at 760 mmHg
- Flash Point: 103.0±21.8 °C
- Vapor Pressure: 0.0±0.5 mmHg at 25°C
3-Methyl-1-(morpholin-4-yl)butan-2-amine Security Information
- Signal Word:warning
- Hazard Statement: H303+H313+H333
- Warning Statement: P264+P280+P305+P351+P338+P337+P313
- Safety Instruction: H303+H313+H333
- Storage Condition:storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)
3-Methyl-1-(morpholin-4-yl)butan-2-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | B452260-10mg |
3-Methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | B452260-50mg |
3-Methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 50mg |
$ 185.00 | 2022-06-07 | ||
| TRC | B452260-100mg |
3-Methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 100mg |
$ 295.00 | 2022-06-07 | ||
| Chemenu | CM390528-500mg |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95%+ | 500mg |
$384 | 2023-01-13 | |
| Chemenu | CM390528-1g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95%+ | 1g |
$481 | 2023-01-13 | |
| Chemenu | CM390528-5g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95%+ | 5g |
$1441 | 2023-01-13 | |
| Chemenu | CM390528-10g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95%+ | 10g |
$2137 | 2023-01-13 | |
| Enamine | EN300-104175-0.05g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95% | 0.05g |
$174.0 | 2023-10-28 | |
| Enamine | EN300-104175-0.1g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95% | 0.1g |
$257.0 | 2023-10-28 | |
| Enamine | EN300-104175-0.25g |
3-methyl-1-(morpholin-4-yl)butan-2-amine |
1021235-04-0 | 95% | 0.25g |
$367.0 | 2023-10-28 |
3-Methyl-1-(morpholin-4-yl)butan-2-amine Related Literature
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H. V. Jain,D. Verthelyi,S. L. Beaucage RSC Adv., 2017,7, 42519-42528
-
Hyejin Moon,Aaron R. Wheeler,Robin L. Garrell,Chang-Jin “CJ” Kim Lab Chip, 2006,6, 1213-1219
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
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